molecular formula C11H7NOS B6375459 2-Cyano-5-(thiophen-3-yl)phenol, 95% CAS No. 1261972-98-8

2-Cyano-5-(thiophen-3-yl)phenol, 95%

Cat. No. B6375459
CAS RN: 1261972-98-8
M. Wt: 201.25 g/mol
InChI Key: IFQFPNUAJPLNAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyano-5-(thiophen-3-yl)phenol, 95% (2-CNTP) is an organic compound that is widely used in scientific research. It is a white solid with a molecular weight of 211.2 g/mol and a melting point of 137-138 °C. 2-CNTP is a highly reactive and versatile compound, and is used in a variety of applications ranging from synthetic organic chemistry to biological research.

Scientific Research Applications

2-Cyano-5-(thiophen-3-yl)phenol, 95% is widely used in scientific research due to its high reactivity and versatility. It is commonly used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a starting material for the synthesis of a variety of other compounds. It is also used as a reactant in the synthesis of pharmaceuticals and other biologically active compounds. In addition, 2-Cyano-5-(thiophen-3-yl)phenol, 95% is used in the synthesis of dyes and pigments, and as a reagent in the synthesis of polymers.

Mechanism of Action

2-Cyano-5-(thiophen-3-yl)phenol, 95% is a highly reactive compound, and its reactivity is due to its ability to form a nucleophilic addition reaction with a variety of substrates. The reaction occurs through the formation of an intermediate carbon-nitrogen bond, which is then attacked by a nucleophile. This reaction is highly efficient and is used in a variety of synthetic organic reactions.
Biochemical and Physiological Effects
2-Cyano-5-(thiophen-3-yl)phenol, 95% is a highly reactive compound and can be toxic if ingested or inhaled. It is known to cause skin and eye irritation, and can be absorbed through the skin. In addition, 2-Cyano-5-(thiophen-3-yl)phenol, 95% has been shown to have mutagenic and carcinogenic effects in animals. It is also known to interfere with the metabolism of certain drugs, and should be used with caution in laboratory experiments.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(thiophen-3-yl)phenol, 95% is a highly reactive and versatile compound, and has a variety of uses in laboratory experiments. It is relatively easy to obtain and is relatively stable in air. However, it is highly toxic and should be handled with care in the laboratory. In addition, it is known to interfere with the metabolism of certain drugs, and should be used with caution in laboratory experiments.

Future Directions

2-Cyano-5-(thiophen-3-yl)phenol, 95% has a wide range of applications in scientific research, and there are a number of potential future directions for its use. These include its use as a reagent in the synthesis of pharmaceuticals and other biologically active compounds, its use in the synthesis of dyes and pigments, and its use as a catalyst in the synthesis of heterocyclic compounds. In addition, there is potential for its use in the synthesis of polymers, and its use as a starting material for the synthesis of a variety of other compounds. Finally, there is potential for its use in the development of new methods of synthesis and its use as a reagent in organic synthesis.

Synthesis Methods

2-Cyano-5-(thiophen-3-yl)phenol, 95% can be synthesized in a variety of ways. The most common method is the reaction of thiophenol and cyanide in the presence of a catalyst such as sodium hydroxide. This reaction yields 2-Cyano-5-(thiophen-3-yl)phenol, 95% in high yields and is relatively simple to carry out. Other methods of synthesis include the reaction of 2-bromo-5-(thiophen-3-yl)phenol with sodium cyanide in water, or the reaction of thiophenol and sodium cyanide in the presence of a base such as sodium hydroxide.

properties

IUPAC Name

2-hydroxy-4-thiophen-3-ylbenzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H7NOS/c12-6-9-2-1-8(5-11(9)13)10-3-4-14-7-10/h1-5,7,13H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IFQFPNUAJPLNAZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=CSC=C2)O)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H7NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40684606
Record name 2-Hydroxy-4-(thiophen-3-yl)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40684606
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

201.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Cyano-5-(thiophen-3-YL)phenol

CAS RN

1261972-98-8
Record name 2-Hydroxy-4-(thiophen-3-yl)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40684606
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.